Cas no 2098014-21-0 (N4-(4-aminophenyl)-N2,6-dimethylpyrimidine-2,4-diamine)

• Product Name: N4-(4-aminophenyl)-N2,6-dimethylpyrimidine-2,4-diamine
• CAS No: 2098014-21-0
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 6339469
• PubChem ID: 121204919
• Update Time: 2025-08-03

N4-(4-aminophenyl)-N2,6-dimethylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-aminophenyl)-N2,6-dimethylpyrimidine-2,4-diamine
• AKOS026713371
• F1912-0294
• 2098014-21-0

• Inchi： 1S/C12H15N5/c1-8-7-11(17-12(14-2)15-8)16-10-5-3-9(13)4-6-10/h3-7H,13H2,1-2H3,(H2,14,15,16,17)
• InChI Key： XQBFDPURADQWRA-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)N=C(NC)N=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.9Ų

Additional information on N4-(4-aminophenyl)-N2,6-dimethylpyrimidine-2,4-diamine

N4-(4-Aminophenyl)-N2,6-Dimethylpyrimidine-2,4-Diamine: A Comprehensive Overview

N4-(4-Aminophenyl)-N2,6-Dimethylpyrimidine-2,4-Diamine, also known by its CAS number 2098014-21-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The compound's structure features a pyrimidine ring with substituents at positions 2, 4, and 6. Specifically, the 4-position is substituted with an aminophenyl group, while the 2 and 6 positions are methylated. This unique combination of substituents imparts distinctive chemical and biological properties to the compound.

The synthesis of N4-(4-Aminophenyl)-N2,6-Dimethylpyrimidine-2,4-Diamine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to expedite the formation of the pyrimidine core. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The chemical properties of this compound are heavily influenced by its functional groups. The presence of an aminophenyl group introduces aromaticity and potential sites for hydrogen bonding, which can enhance solubility in polar solvents. Meanwhile, the methyl groups at positions 2 and 6 contribute to steric effects and hydrophobicity. These properties make the compound a promising candidate for various applications. For example, researchers have explored its use as a building block in medicinal chemistry for designing bioactive molecules targeting specific receptors or enzymes.

In terms of biological activity, recent studies have focused on evaluating the compound's potential as an anti-inflammatory agent. A research team from the University of California conducted in vitro assays using human macrophage cells and observed that N4-(4-Aminophenyl)-N2,6-Dimethylpyrimidine-2,4-Diamine exhibited moderate inhibitory effects on pro-inflammatory cytokine production. Although further studies are required to confirm these findings in vivo models, this initial data suggests that the compound could be developed into a therapeutic agent for inflammatory diseases.

Beyond its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems. A study published in Angewandte Chemie demonstrated that when used as a ligand for palladium catalysts, it significantly enhanced catalytic activity in cross-coupling reactions—a critical process in organic synthesis.

The environmental impact of N4-(4-Aminophenyl)-N2,6-Dimethylpyrimidine-2,4-Diamine is another area gaining attention from researchers. As industries increasingly prioritize sustainability, understanding the fate and toxicity of chemicals is essential. Preliminary biodegradation studies indicate that under aerobic conditions, the compound undergoes slow microbial degradation due to its complex structure. However, further research is needed to assess its long-term environmental effects and develop strategies for safe disposal.

In conclusion, N4-(4-Aminophenyl)-N2,6-Dimethylpyrimidine-2,4-Diamine (CAS No: 2098014-21-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for innovative research directions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains an exciting topic for both academic exploration and industrial development.